Cas no 347341-65-5 (2-(4-Methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thiopropanoic Acid)

• Product Name: 2-(4-Methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thiopropanoic Acid
• CAS No: 347341-65-5
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• MDL: MFCD02904747
• CID: 318406
• PubChem ID: 135432562
• Update Time: 2025-11-02

2-(4-Methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thiopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)thio]-
• 2-(6-Methyl-4-oxo-1,4-dihydro-pyrimidin-2-ylsulfanyl)-propionic acid
• 2-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]propanoic acid
• BS-36718
• AG-670/40741575
• 2-[(6-methyl-4-oxo-1,4-dihydro-2-pyrimidinyl)thio]propanoic acid
• Oprea1_269451
• FT-0676719
• 2-((6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)thio)propanoic acid
• MFCD03312985
• SB57912
• 2-[(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)thio]propanoic acid
• BENZYL2-O-BENZYL-4,6-O-BENZYLIDENE-ALPHA-D-MANNOPYRANOSIDE
• CID 2772612
• CS-0358367
• BRD-A75680365-001-01-3
• SR-01000485465
• AKOS000145017
• 347341-65-5
• XNA34165
• 2-((6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)thio)propanoicacid
• 2-((4-Hydroxy-6-methylpyrimidin-2-yl)thio)propanoic acid
• DTXSID10378262
• 2-[(4-methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]propanoic acid
• 2-(6-methyl-4-oxo-1,4-dihydro-pyrimidin-2-ylsulfanyl)propionic acid
• 2-[(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)sulfanyl]propanoic acid
• SR-01000485465-1
• 2-(4-Methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thiopropanoic Acid

• MDL： MFCD02904747
• Inchi： 1S/C8H10N2O3S/c1-4-3-6(11)10-8(9-4)14-5(2)7(12)13/h3,5H,1-2H3,(H,12,13)(H,9,10,11)
• InChI Key： XKHMCYLUZMJEIA-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CC(N1)=O)C(C(=O)O)C

Computed Properties

• Exact Mass: 214.04100
• Monoisotopic Mass: 214.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 108.35000
• LogP: 0.64350
• Vapor Pressure: Not available

2-(4-Methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thiopropanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-Methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thiopropanoic Acid

Comprehensive Overview of 2-(4-Methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thiopropanoic Acid (CAS No. 347341-65-5)

2-(4-Methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thiopropanoic Acid, with the CAS number 347341-65-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including the thiopropanoic acid moiety and the pyrimidinyl ring, make it a promising candidate for various therapeutic and industrial applications.

In recent years, the demand for pyrimidine-based compounds has surged due to their role in the development of antiviral, anticancer, and anti-inflammatory agents. Researchers are particularly interested in 2-(4-Methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thiopropanoic Acid because of its potential to modulate enzymatic pathways and interact with biological targets. Its CAS no. 347341-65-5 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in scientific communities.

The synthesis of 2-(4-Methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thiopropanoic Acid involves multi-step organic reactions, often starting from readily available precursors like thiourea and ethyl acetoacetate. The compound's thioether linkage and carboxylic acid group contribute to its solubility and reactivity, making it suitable for further chemical modifications. These properties align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce high-value intermediates.

One of the most discussed applications of CAS no. 347341-65-5 is its potential in drug discovery. The compound's scaffold resembles that of known enzyme inhibitors, which are critical in treating diseases like diabetes and neurodegenerative disorders. Additionally, its thiopropanoic acid component may enhance bioavailability, a key factor in modern pharmacokinetic optimization. These attributes make it a hot topic in forums and publications focused on medicinal chemistry.

Beyond pharmaceuticals, 2-(4-Methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thiopropanoic Acid has potential uses in agricultural chemistry. Its structural motifs are similar to those found in plant growth regulators and pesticide intermediates, sparking interest in its role in crop protection. With the global push toward sustainable agriculture, this compound could contribute to the development of safer and more efficient agrochemicals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 347341-65-5. These methods ensure purity and confirm structural integrity, which are critical for both research and industrial applications. The compound's stability under various conditions is also a subject of ongoing study, particularly in the context of formulation science and material stability.

In conclusion, 2-(4-Methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thiopropanoic Acid (CAS no. 347341-65-5) represents a versatile and valuable compound with broad applications in pharmaceuticals, agriculture, and chemical research. Its unique structure and functional groups position it as a key player in addressing contemporary challenges in healthcare and sustainability. As scientific inquiry advances, this compound is likely to remain a focal point for innovation and discovery.